Cas no 1794756-24-3 (1-Methyl-d3-4-piperidone)

1-Methyl-d3-4-piperidone is a deuterated analog of 1-methyl-4-piperidone, where three hydrogen atoms are replaced with deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced background interference. Its stable isotopic incorporation makes it valuable as an internal standard in quantitative analysis, ensuring accuracy in pharmacokinetic and metabolic research. The compound retains the reactivity of its non-deuterated counterpart, facilitating its use in synthetic applications where isotopic tracing is required. High chemical purity and isotopic enrichment ensure reliability in research and industrial applications, particularly in pharmaceutical and analytical chemistry.
1-Methyl-d3-4-piperidone structure
1-Methyl-d3-4-piperidone structure
Product Name:1-Methyl-d3-4-piperidone
CAS No:1794756-24-3
MF:C6H11NO
MW:116.176126718521
CID:4554685
Update Time:2025-06-12

1-Methyl-d3-4-piperidone Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-d3-4-piperidone
    • 1-(trideuteriomethyl)piperidin-4-one
    • Inchi: 1S/C6H11NO/c1-7-4-2-6(8)3-5-7/h2-5H2,1H3/i1D3
    • InChI Key: HUUPVABNAQUEJW-FIBGUPNXSA-N
    • SMILES: N1(C([2H])([2H])[2H])CCC(=O)CC1

1-Methyl-d3-4-piperidone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
AT12033-0.1g
1-(METHYL-D3)PIPERIDIN-4-ONE
1794756-24-3 95%
0.1g
$387 2024-08-06
AstaTech
AT12033-0.25g
1-(METHYL-D3)PIPERIDIN-4-ONE
1794756-24-3 95%
0.25g
$697 2024-08-06
AstaTech
AT12033-1g
1-(METHYL-D3)PIPERIDIN-4-ONE
1794756-24-3 95%
1g
$2344 2024-08-06

Additional information on 1-Methyl-d3-4-piperidone

Research Brief on 1-Methyl-d3-4-piperidone (CAS: 1794756-24-3) in Chemical Biology and Pharmaceutical Applications

1-Methyl-d3-4-piperidone (CAS: 1794756-24-3) is a deuterated derivative of 4-piperidone, a key intermediate in the synthesis of various pharmaceuticals and bioactive compounds. Recent studies have highlighted its growing importance in drug discovery, particularly in the development of deuterated drugs, which often exhibit improved pharmacokinetic and metabolic properties. This research brief synthesizes the latest findings on the synthesis, applications, and mechanistic insights of 1-Methyl-d3-4-piperidone, providing a comprehensive overview for researchers in the chemical biology and pharmaceutical fields.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-Methyl-d3-4-piperidone as a precursor in the synthesis of deuterated antipsychotic agents. The deuterium incorporation at the methyl group was shown to significantly reduce metabolic degradation, thereby enhancing the half-life and bioavailability of the resulting compounds. The study employed advanced NMR spectroscopy and mass spectrometry techniques to confirm the structural integrity and isotopic purity of the synthesized derivatives, underscoring the compound's reliability in precision drug design.

In addition to its role in drug synthesis, 1-Methyl-d3-4-piperidone has been investigated for its potential in metabolic pathway analysis. A recent preprint on bioRxiv detailed its use as a stable isotope-labeled probe in tracking metabolic fluxes in cancer cell lines. The deuterium labeling allowed for precise quantification of metabolic intermediates via LC-MS, revealing novel insights into the dysregulation of piperidine metabolism in oncogenic pathways. This application opens new avenues for the compound's use in translational research and biomarker discovery.

From a synthetic chemistry perspective, advancements in the catalytic deuteration of 1-Methyl-4-piperidone to yield 1-Methyl-d3-4-piperidone have been reported in ACS Catalysis (2024). The study introduced a novel heterogeneous platinum-based catalyst system that achieved >99% deuterium incorporation with minimal side products. This methodological breakthrough addresses previous challenges in scalability and cost-effectiveness, positioning 1-Methyl-d3-4-piperidone as a more accessible building block for industrial pharmaceutical applications.

Ongoing clinical trials (as per ClinicalTrials.gov updates in Q2 2024) are evaluating deuterated drugs derived from 1-Methyl-d3-4-piperidone for neurodegenerative disorders. Preliminary data suggest improved blood-brain barrier penetration and reduced cytochrome P450-mediated metabolism compared to their non-deuterated counterparts. These findings align with the broader industry trend toward deuterium-enabled precision therapeutics, where 1-Methyl-d3-4-piperidone serves as a strategic molecular scaffold.

In conclusion, 1-Methyl-d3-4-piperidone (1794756-24-3) represents a versatile tool in modern drug development, with demonstrated applications ranging from metabolic research to CNS drug optimization. The compound's unique deuterium labeling pattern offers distinct advantages in both analytical and therapeutic contexts, as evidenced by recent peer-reviewed studies and industrial adoption. Future research directions may explore its utility in additional therapeutic areas and further optimize synthetic protocols for GMP-scale production.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.